Cas no 10267-25-1 (8alpha-Hydroxy-labdan-15-saeure-methylester)

• Product Name: 8alpha-Hydroxy-labdan-15-saeure-methylester
• CAS No: 10267-25-1
• MF: C₂₁H₃₈O₃
• MW: 338.52462720871
• CID: 2002469
• PubChem ID: 7057547
• Update Time: 2025-04-21

8alpha-Hydroxy-labdan-15-saeure-methylester Chemical and Physical Properties

Names and Identifiers

• 8alpha-Hydroxy-labdan-15-saeure-methylester
• Labdan-8beta-ol-15saeure(enantio)methylester
• (1R,4aα,βS)-Decahydro-2α-hydroxy-β,2,5,5,8aβ-pentamethyl-1-naphthalenepentanoic acid methyl ester
• (8R,13S)-8-Hydroxylabdan-15-oic acid methyl ester
• Labdanic Acid Methyl Ester
• methyl (3S)-5-[(1R,2R,4aS,8aS)-2-hydroxy-2,5,5,8a-tetramethyl-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-3-methylpentanoate
• CHEMBL1171377
• 10267-25-1
• methyl (3S)-5-((1R,2R,4aS,8aS)-2-hydroxy-2,5,5,8a-tetramethyl-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl)-3-methylpentanoate
• (1R,4aalpha,betaS)-Decahydro-2alpha-hydroxy-beta,2,5,5,8abeta-pentamethyl-1-naphthalenepentanoic acid methyl ester

• Inchi： 1S/C21H38O3/c1-15(14-18(22)24-6)8-9-17-20(4)12-7-11-19(2,3)16(20)10-13-21(17,5)23/h15-17,23H,7-14H2,1-6H3/t15-,16-,17+,20-,21+/m0/s1
• InChI Key： GOECIRGMYVJNBS-CFPPRVJZSA-N
• SMILES： O[C@]1(C)CC[C@H]2C(C)(C)CCC[C@]2(C)[C@H]1CC[C@H](C)CC(=O)OC

Computed Properties

• Exact Mass: 338.282095g/mol
• Monoisotopic Mass: 338.282095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 338.5g/mol
• XLogP3: 5.6
• Topological Polar Surface Area: 46.5Ų